Cas no 1535417-39-0 (2-(3-aminooxan-3-yl)acetamide)

• Product Name: 2-(3-aminooxan-3-yl)acetamide
• CAS No: 1535417-39-0
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 6039727
• PubChem ID: 83682165
• Update Time: 2025-05-24

2-(3-aminooxan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminooxan-3-yl)acetamide
• EN300-1287001
• 1535417-39-0
• SCHEMBL15774828

• Inchi： 1S/C7H14N2O2/c8-6(10)4-7(9)2-1-3-11-5-7/h1-5,9H2,(H2,8,10)
• InChI Key： TWTNSCZCJJLIAJ-UHFFFAOYSA-N
• SMILES： O1CCCC(CC(N)=O)(C1)N

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-(3-aminooxan-3-yl)acetamide

2-(3-Aminooxan-3-yl)Acetamide: A Comprehensive Overview

2-(3-Aminooxan-3-yl)Acetamide (CAS No. 1535417-39-0) is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, also referred to as N-(oxiranylmethyl)acetamide, belongs to the class of oxazolidinones, which are known for their versatility in organic synthesis and biological activities. The molecule consists of a oxazolidinone ring fused with an acetamide group, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of 2-(3-Aminooxan-3-yl)Acetamide in the development of novel therapeutic agents. Its structure allows for easy functionalization, enabling researchers to explore its potential in drug design. For instance, modifications to the oxazolidinone ring have shown promise in creating compounds with enhanced bioavailability and selectivity. These findings underscore the compound's role as a building block in medicinal chemistry.

The synthesis of 2-(3-Aminooxan-3-yl)Acetamide involves a multi-step process that typically begins with the preparation of the oxazolidinone core. This is followed by functionalization at specific positions to introduce the acetamide group. The reaction conditions, including temperature and solvent selection, are critical to ensuring high yields and purity. Researchers have optimized these parameters, leading to more efficient and scalable synthesis methods.

One of the most exciting developments involving 2-(3-Aminooxan-3-yl)Acetamide is its application in peptide synthesis. The compound's ability to act as a protecting group for amino acids has been extensively studied. By incorporating this compound into peptide sequences, scientists can control the folding and stability of the resulting molecules, which is crucial for drug delivery systems and enzyme engineering.

In addition to its role in organic synthesis, 2-(3-Aminooxan-3-yl)Acetamide has also been investigated for its potential in materials science. Its structural rigidity and ability to form hydrogen bonds make it an attractive candidate for designing self-assembling materials. Recent experiments have demonstrated its use in creating supramolecular polymers with tunable mechanical properties, opening new avenues for nanotechnology applications.

The environmental impact of 2-(3-Aminooxan-3-yl)Acetamide has also been a topic of interest. Studies on its biodegradability and toxicity indicate that it poses minimal risk under standard usage conditions. This makes it a safer alternative to other similar compounds that may have adverse environmental effects.

In conclusion, 2-(3-Aminooxan-3-yl)Acetamide (CAS No. 1535417-39-0) is a versatile compound with a wide range of applications across multiple disciplines. Its structural flexibility, ease of synthesis, and favorable safety profile make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific innovation.